Cas no 109523-98-0 (Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1))

Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1) structure
109523-98-0 structure
Product Name:Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
CAS No:109523-98-0
MF:C19H17Cl2NO
MW:346.250383138657
CID:213320
PubChem ID:3066122
Update Time:2025-04-19

Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
    • 3-[[4-(3-chlorophenyl)phenyl]methoxymethyl]pyridine,hydrochloride
    • 3-(((3'-Chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)pyridine hydrochloride
    • 4-(3-Pyridylmethoxymethyl)-3'-chlorobiphenyl hydrochloride
    • AC1MIB55
    • LS-131071
    • Pyridine, 3-(((3'-chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)-, hydrochloride
    • 109523-98-0
    • SCHEMBL10363323
    • DTXSID30148969
    • Inchi: 1S/C19H16ClNO.ClH/c20-19-5-1-4-18(11-19)17-8-6-15(7-9-17)13-22-14-16-3-2-10-21-12-16;/h1-12H,13-14H2;1H
    • InChI Key: LWARAWKCSCKXJE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC1C=NC=CC=1.Cl

Computed Properties

  • Exact Mass: 345.06891
  • Monoisotopic Mass: 345.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 317
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • Boiling Point: 454.6°Cat760mmHg
  • Flash Point: 228.7°C
  • PSA: 22.12
  • LogP: 5.92080

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